Cas no 2733-88-2 (Methyl Nervonate)

• Product Name: Methyl Nervonate
• CAS No: 2733-88-2
• MF: C₂₅H₄₈O₂
• MW: 380.647428512573
• MDL: MFCD00056324
• CID: 267809
• PubChem ID: 329751291
• Update Time: 2025-07-01

Methyl Nervonate Chemical and Physical Properties

Names and Identifiers

• 15-Tetracosenoic acid,methyl ester, (15Z)-
• Methyl 15-cis-tetracosenoate
• Methyl cis-15-tetracosenoate
• Einecs 220-352-0
• Erucylessigsaeure-methylester
• Methyl 15-cis-tetracosenoate1000µg
• Methyl cis-15-tetracosenoate C24:1
• METHYL CIS-15-TETRACOSENOATE,STANDARD
• methyl cis-tetracos-15-enate
• methyl ester nerbonic acid
• METHYL NERVONATE
• tetracos-15c-enoic acid methyl ester
• Tetracos-15c-ensaeure-methylester
• Nervonic acid methyl ester
• NERVONICACIDMETHYLESTER
• (Z)-Methyl tetracos-15-enoate
• DTXSID701311780
• Selacholeic acid methyl ester
• Methyl (15Z)-15-tetracosenoate #
• HY-N8064
• NS00049659
• (Z)-Methyltetracos-15-enoate
• SCHEMBL2191853
• Methyl cis-15-tetracosenoate, analytical standard
• J-016742
• cis-15-Tetracosenoic acidmethyl ester
• CHEBI:143592
• 15-Tetracosenoic acid, methyl ester, (Z)-
• Methyl (Z)-tetracos-15-enoate
• MFCD00056324
• Nervonic acid-methyl ester 10 microg/mL in Cyclohexane
• CAA73388
• CS-0139592
• cis-15-Tetracosenoic acid, methyl ester
• AKOS024386319
• AINIZSBLAFHZCP-KHPPLWFESA-N
• 2733-88-2
• G77720
• Methyl Nervonate

• MDL： MFCD00056324
• Inchi： 1S/C25H48O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27-2/h10-11H,3-9,12-24H2,1-2H3/b11-10-
• InChI Key： AINIZSBLAFHZCP-KHPPLWFESA-N
• SMILES： O(C)C(CCCCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 380.36500
• Monoisotopic Mass: 380.365431
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 22
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 10.8

Experimental Properties

• Density: 0.868±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 14-15 ºC (acetone )
• Boiling Point: 186-202 ºC
• Flash Point: 81.0±18.5 ºC,
• Refractive Index: 1.4563 (589.3 nm 23 ºC)
• Solubility: Insuluble (2.0E-5 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 8.53750
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl Nervonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl Nervonate

Methyl Nervonate: A Comprehensive Overview

Methyl Nervonate, also known by its CAS number 2733-88-2, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound, with the molecular formula C₁₉H₃₈O₂, belongs to the class of fatty acid esters and is derived from nervonic acid. Its structure consists of a long-chain unsaturated fatty acid (nervonic acid) esterified with methanol, making it a methyl ester. The compound is widely recognized for its role in lipid metabolism and its potential applications in pharmaceuticals, cosmetics, and food industries.

The synthesis of Methyl Nervonate typically involves the transesterification of nervonic acid with methanol, often catalyzed by enzymes or acidic conditions. This process ensures the formation of a stable ester with high purity. Recent advancements in enzymatic catalysis have enabled more efficient and environmentally friendly production methods, aligning with the growing demand for sustainable chemical processes.

In terms of physical properties, Methyl Nervonate is a colorless to pale yellow liquid with a melting point around -15°C and a boiling point of approximately 360°C at standard pressure. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques. The compound's stability under normal storage conditions further enhances its utility in industrial applications.

Methyl Nervonate has been extensively studied for its role in lipid metabolism. Research indicates that it plays a crucial role in maintaining cellular membrane integrity and fluidity. Recent studies have explored its potential as a precursor for the synthesis of bioactive lipids, such as resolvins and protectins, which are involved in anti-inflammatory and neuroprotective pathways. These findings underscore the compound's significance in pharmacological research.

In the pharmaceutical industry, Methyl Nervonate is being investigated for its potential as a drug delivery agent. Its ability to form self-assembled structures, such as micelles and liposomes, makes it an ideal candidate for encapsulating hydrophobic drugs. This property has led to its exploration in targeted drug delivery systems, particularly for cancer therapy, where precise drug release is critical.

The cosmetic industry has also embraced Methyl Nervonate due to its moisturizing and emollient properties. It is commonly used in skincare products to enhance skin barrier function and reduce trans-epidermal water loss (TEWL). Recent studies have demonstrated its effectiveness in improving skin elasticity and reducing signs of aging, making it a valuable ingredient in anti-aging formulations.

In the food industry, Methyl Nervonate is recognized as a natural flavor enhancer. Its ability to modulate taste perception has led to its use in food additives and flavoring agents. Researchers are currently exploring its potential as a substitute for artificial flavorants, aligning with the global trend toward natural and sustainable food ingredients.

The environmental impact of Methyl Nervonate has also been a focus of recent research. Studies indicate that it is biodegradable under aerobic conditions, making it an eco-friendly alternative to traditional synthetic esters. Its low toxicity profile further supports its use in environmentally sensitive applications.

In conclusion, Methyl Nervonate (CAS No. 2733-88-2) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry and materials science. As research continues to uncover new potentials for this compound, its role in innovation-driven industries is expected to grow significantly.